N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide

• IUPAC Name: N-(2-acetamido-3,3-dimethylbutyl)acetamide
• InChI: InChI=1S/C10H20N2O2/c1-7(13)11-6-9(10(3,4)5)12-8(2)14/h9H,6H2,1-5H3,(H,11,13)(H,12,14)
• InChI Key: ZRCLUFSXVRBKLS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(C(C)(C)C)NC(=O)C
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various research areas.

Mechanism of Action

The mechanism of action of N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide is not yet fully understood. However, it has been suggested that it may act through the modulation of the opioid and cannabinoid systems in the body, leading to its antinociceptive and anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce pain and inflammation in animal models. It has also been reported to exhibit antioxidant and neuroprotective effects, suggesting its potential use in the treatment of neurodegenerative diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide is its high purity and yield, making it suitable for use in various lab experiments. However, its limited availability and high cost may pose a challenge for researchers.

Future Directions

There are several future directions for research on N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide. One potential area of study is its use in the development of new analgesic and anti-inflammatory drugs. It may also be studied for its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and biochemical and physiological effects. Additionally, the synthesis method of this compound may be optimized to improve its yield and reduce its cost.
In conclusion, this compound is a promising compound that has potential applications in various scientific research areas. Its high purity and yield make it suitable for use in lab experiments, and its antinociceptive, anti-inflammatory, and neuroprotective effects make it a potential candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

N,N'-(3,3-dimethylbutane-1,2-diyl)diacetamide has been used in various scientific research areas, including medicinal chemistry, drug discovery, and biochemistry. It has been reported to exhibit antinociceptive and anti-inflammatory effects in animal models, making it a potential candidate for the development of new analgesic and anti-inflammatory drugs. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.